Cas no 1014072-11-7 (2-[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]-1,3-benzothiazole)

• Product Name: 2-[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]-1,3-benzothiazole
• CAS No: 1014072-11-7
• MF: C₁₈H₂₀N₄OS
• MW: 340.442602157593
• CID: 6537273
• Update Time: 2025-05-20

2-[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]-1,3-benzothiazole
• [4-(1,3-benzothiazol-2-yl)piperidin-1-yl]-(2,5-dimethylpyrazol-3-yl)methanone
• Methanone, [4-(2-benzothiazolyl)-1-piperidinyl](1,3-dimethyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C18H20N4OS/c1-12-11-15(21(2)20-12)18(23)22-9-7-13(8-10-22)17-19-14-5-3-4-6-16(14)24-17/h3-6,11,13H,7-10H2,1-2H3
• InChI Key： IDKIVKPDRWFYFO-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=NC3=CC=CC=C3S2)CC1)(C1N(C)N=C(C)C=1)=O

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 556.1±50.0 °C(Predicted)
• pka: 1.79±0.10(Predicted)

Additional information on 2-[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]-1,3-benzothiazole

Introduction to 2-[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]-1,3-benzothiazole and Its Applications in Modern Chemical Biology

2-[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]-1,3-benzothiazole, with the CAS number 1014072-11-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules characterized by the presence of both pyrazole and piperidine moieties, which are well-known for their diverse biological activities. The benzothiazole core further enhances its potential as a pharmacophore, contributing to its utility in the development of novel therapeutic agents.

The chemical structure of this compound features a benzothiazole ring system linked to a piperidine group, which is further functionalized with a 1,3-dimethyl-1H-pyrazole-5-carbonyl moiety. This arrangement creates multiple sites for interaction with biological targets, making it a promising candidate for drug discovery. The benzothiazole moiety is particularly noteworthy due to its presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. Its ability to engage with biological receptors and enzymes makes it a valuable scaffold for medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. The pyrazole and piperidine components of this compound are known to exhibit significant binding affinity to protein targets, making them ideal for designing selective inhibitors. For instance, pyrazole derivatives have been extensively studied for their potential in modulating enzyme activity, while piperidine-based compounds are often employed in the development of central nervous system (CNS) drugs.

One of the most compelling aspects of 2-[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]-1,3-benzothiazole is its versatility in chemical modifications. The presence of multiple reactive sites allows researchers to tailor the compound's properties for specific applications. For example, the carbonyl group can be further functionalized to introduce additional pharmacophoric elements or to enhance solubility and bioavailability. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug-like properties.

The biological activity of this compound has been explored in several preclinical studies. Initial investigations suggest that it may possess potent inhibitory effects on key enzymes involved in inflammatory pathways. The benzothiazole ring is known to interact with transcription factors and signaling molecules, potentially leading to anti-inflammatory effects. Additionally, the piperidine moiety has been shown to modulate neurotransmitter receptors, which could make this compound relevant for treating neurological disorders.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 2-[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]-1,3-benzothiazole. Molecular docking studies have been used to predict its binding interactions with target proteins, providing insights into its potential mechanism of action. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize compounds based on their predicted efficacy and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyrazole-carbonyl linkage and the subsequent coupling with piperidine derivatives. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before. Techniques such as flow chemistry and automated synthesis have further streamlined the process, enabling rapid exploration of chemical space.

In conclusion, 2-[1-(1,3-dimethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl]-1,3-benzothiazole (CAS no 1014072-11-7) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs targeting various diseases.